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Compound of Interest

Compound Name: 2-Amino-3-benzyloxypyrazine

Cat. No.: B033915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
Amino-3-benzyloxypyrazine (also known as 3-(benzyloxy)pyrazin-2-amine), a heterocyclic

compound of interest in medicinal chemistry and drug development. This document presents

available spectroscopic data, detailed experimental protocols for its synthesis, and a visual

representation of the synthetic workflow.

Spectroscopic Data
The following tables summarize the available quantitative spectroscopic data for 2-Amino-3-
benzyloxypyrazine (CAS No: 110223-15-9; Molecular Formula: C₁₁H₁₁N₃O).

Table 1: ¹H NMR Spectroscopic Data
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Chemical Shift
(δ) ppm

Multiplicity Integration Assignment Source

7.74 d, J=3.1 Hz 1H Pyrazine-H [1]

7.48-7.32 m 6H
Phenyl-H &

Pyrazine-H
[1][2]

6.20 br 2H NH₂ [2]

5.45 s 2H OCH₂Ph [2]

5.38 s 2H OCH₂Ph [1]

4.78 br s 2H NH₂ [1]

Note: Variations in chemical shifts and multiplicities can occur due to different solvents and

instrument conditions.

Table 2: Mass Spectrometry Data
m/z Interpretation Source

202.2 [M+H]⁺ [1]

Note: At the time of this writing, publicly available ¹³C NMR and detailed IR spectroscopic data

for 2-Amino-3-benzyloxypyrazine are limited. Researchers are encouraged to perform these

analyses for comprehensive characterization.

Experimental Protocols
A plausible synthetic route to 2-Amino-3-benzyloxypyrazine involves the nucleophilic

substitution of a halogenated pyrazine derivative with benzyl alcohol.[2]

Synthesis of 2-Amino-3-benzyloxypyrazine
Materials:

2-Amino-3-chloropyrazine
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Benzyl alcohol

Sodium hydride (80% dispersion in mineral oil)

N-methylpyrrolidinone (NMP)

Procedure:[2]

Under an inert atmosphere, add benzyl alcohol (1.1 equivalents) dropwise to a suspension of

sodium hydride (1.1 equivalents) in N-methylpyrrolidinone.

Stir the resulting mixture for 30 minutes.

Add 2-Amino-3-chloropyrazine (1.0 equivalent) to the reaction mixture.

Monitor the reaction progress by a suitable chromatographic technique (e.g., TLC or LC-MS).

Upon completion, quench the reaction carefully with water.

Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford 2-Amino-3-
benzyloxypyrazine.

Yield: 82%[2]

Synthesis Workflow
The following diagram illustrates the synthetic pathway for 2-Amino-3-benzyloxypyrazine.
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Caption: Synthesis of 2-Amino-3-benzyloxypyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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